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Cat. No.: B15139074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the flavonoid profile of Black Locust

(Robinia pseudoacacia) heartwood, a rich source of bioactive phenolic compounds. This

document details the major flavonoids present, their quantitative analysis, comprehensive

experimental protocols for their extraction and characterization, and insights into their biological

activities.

Core Flavonoid Constituents
The heartwood of Robinia pseudoacacia is distinguished by its high concentration of

flavonoids, primarily dihydrorobinetin and its oxidation product, robinetin. These compounds

are largely responsible for the wood's notable natural durability and resistance to decay. While

these two are the most abundant, other phenolic compounds, including resveratrol and

piceatannol, have also been identified, contributing to the heartwood's complex chemical profile

and biological activity.

Quantitative Analysis of Major Flavonoids
Various studies have quantified the flavonoid content in R. pseudoacacia heartwood, with

yields varying based on the extraction method and solvent system employed. The following

tables summarize the quantitative data from multiple research efforts, offering a comparative

look at the efficiency of different extraction protocols.
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Table 1: Total Phenolic and Flavonoid Content in Robinia pseudoacacia Heartwood Extracts

Extraction
Method

Solvent

Total
Phenolics
(mg/g dry
wood)

Total
Flavonoids
(mg/g dry
wood)

Reference

Soxhlet
90% Acetone

(v/v)
38.7 - Vek et al. (2019)

Maceration

(stirred)

90% Acetone

(v/v)
- - Vek et al. (2019)

Sonication
90% Acetone

(v/v)
- - Vek et al. (2019)

Supercritical

Fluid Extraction

CO2:EtOH:H2O

(80:16:4)
- 49.2

Atwi-Ghaddar et

al.

Table 2: Quantitative Yields of Dihydrorobinetin and Robinetin

Extraction
Method

Solvent
Dihydrorobinet
in (mg/g dry
wood)

Robinetin
(mg/g dry
wood)

Reference

Maceration

(stirred, 24h)
Acetone 16.7 4.97 Vek et al.[1]

Supercritical

Fluid Extraction
CO2:EtOH:H2O 38.46 -

Atwi-Ghaddar et

al.[1]

Maceration

(stirred, 4h)
Ethanol-water 16.93 3.79 Vek et al.[1]

Maceration (24h)
Methanol:water

(1:1)
32.3 7.8 Sanz et al.[1]
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This section provides detailed methodologies for the extraction and analysis of flavonoids from

R. pseudoacacia heartwood, synthesized from various scientific studies.

Sample Preparation
Source Material: Obtain heartwood from mature Robinia pseudoacacia trees.

Drying: Air-dry the wood samples to a constant weight at room temperature.

Grinding: Grind the dried heartwood into a fine powder (e.g., to pass through a 0.5 mm

screen) to increase the surface area for extraction.

Extraction Methodologies
Soxhlet extraction is a highly efficient method for exhaustive extraction.

Apparatus: Soxhlet extractor, round-bottom flask, condenser.

Solvent: Acetone, ethanol, or methanol, often in aqueous solutions (e.g., 90% v/v).[2]

Procedure:

Place a known quantity of powdered heartwood (e.g., 10 g) in a cellulose thimble.

Position the thimble inside the Soxhlet extractor.

Fill the round-bottom flask with the chosen solvent (e.g., 250 mL).

Heat the flask to the boiling point of the solvent.

Allow the extraction to proceed for a set number of cycles or a specific duration (e.g., 8

hours).[3]

After extraction, concentrate the solvent using a rotary evaporator to obtain the crude

extract.

UAE is a rapid extraction method that utilizes acoustic cavitation to enhance mass transfer.

Apparatus: Ultrasonic bath or probe sonicator.
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Solvent: Ethanol (e.g., 60% v/v) is often optimal.[4]

Procedure:

Combine the powdered heartwood with the solvent in a flask at a specific solid-to-liquid

ratio (e.g., 1:10 g/mL).[4]

Place the flask in the ultrasonic bath or immerse the probe.

Sonicate at a controlled temperature (e.g., 59°C) for a defined period (e.g., 30 minutes).[4]

Filter the mixture to separate the extract from the solid residue.

Concentrate the extract as needed.

Maceration is a simple and scalable extraction technique.

Apparatus: Erlenmeyer flask, magnetic stirrer.

Solvent: Methanol, ethanol, or acetone, often with water.

Procedure:

Suspend the powdered heartwood in the chosen solvent in a flask.

Continuously stir the mixture at room temperature for an extended period (e.g., 24 hours).

[1]

Filter the extract and concentrate it to yield the crude extract.

Analytical Methodologies
HPLC-DAD is the primary method for the separation and quantification of dihydrorobinetin and

robinetin.

System: A standard HPLC system equipped with a diode-array detector.

Column: A reversed-phase C18 column is typically used.[5]
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Mobile Phase: A gradient elution using a mixture of two solvents is common. For example:

Solvent A: 0.1% Formic acid in water.[5]

Solvent B: 0.1% Formic acid in methanol.[5]

Gradient Program: A typical gradient might be: 0-40 min, 35-100% B; 40-45 min, 100% B;

45-52 min, 100-35% B; 52-60 min, 35% B.[5]

Flow Rate: 1.0 mL/min.[5]

Detection: Monitor at wavelengths specific to the flavonoids of interest (e.g., 280 nm for

dihydrorobinetin and 366 nm for robinetin).[6]

Quantification: Use external standards of purified dihydrorobinetin and robinetin to create

calibration curves for accurate quantification.

GC-MS is useful for identifying a broader range of volatile and semi-volatile compounds in the

heartwood extract, often after derivatization.

System: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar or semi-polar capillary column (e.g., HP-5MS).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7]

Temperature Program: An example program: initial temperature of 50°C for 5 min, then ramp

to 250°C at 20°C/min, and hold at 250°C.[7]

Injector Temperature: 250°C.[7]

Ion Source: Electron Impact (EI) at 70 eV.[7]

Identification: Compare the mass spectra of the detected compounds with spectral libraries

(e.g., NIST) and reference compounds.[7]

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.e-nps.or.kr/xml/41288/41288.pdf
https://www.e-nps.or.kr/xml/41288/41288.pdf
https://www.e-nps.or.kr/xml/41288/41288.pdf
https://www.e-nps.or.kr/xml/41288/41288.pdf
https://www.researchgate.net/publication/331887375_Optimization_and_kinetic_modelling_of_robinetin_and_dihydrorobinetin_extraction_from_Robinia_pseudoacacia_wood
https://journals.sospublication.co.in/ab/article/download/100/100/198
https://journals.sospublication.co.in/ab/article/download/100/100/198
https://journals.sospublication.co.in/ab/article/download/100/100/198
https://journals.sospublication.co.in/ab/article/download/100/100/198
https://journals.sospublication.co.in/ab/article/download/100/100/198
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
The following diagram illustrates a general workflow for the extraction and analysis of

flavonoids from Robinia pseudoacacia heartwood.
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Caption: Workflow for Flavonoid Extraction and Analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15139074?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Bioactivity Screening
This diagram outlines the logical progression from extraction to the evaluation of the biological

activities of the heartwood extracts.
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Caption: Bioactivity Screening and Mechanistic Study Workflow.

Biological Activities
The flavonoids from R. pseudoacacia heartwood, particularly dihydrorobinetin and robinetin,

are well-documented for their potent biological activities.

Antifungal Properties: These flavonoids are major contributors to the high natural durability of

the heartwood, exhibiting significant activity against a range of wood-decaying fungi.[8] The

ethyl acetate fraction of heartwood extract has shown moderate antifungal activity.[9]
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Antioxidant Activity: The heartwood extracts are excellent free radical scavengers. The

antioxidant capacity is strongly correlated with the total phenolic content.[9][10] The ethyl

acetate fraction of the heartwood extract has demonstrated good antioxidant activity in

DPPH assays.[9]

While specific signaling pathways for the heartwood flavonoids are not yet extensively

elucidated in the literature, their structural similarities to other well-studied flavonoids like

quercetin and myricetin suggest potential interactions with key cellular signaling pathways

involved in inflammation and oxidative stress. Further research is warranted to explore these

mechanisms in detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15139074#flavonoid-profile-of-robinia-pseudoacacia-
heartwood]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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